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Compound of Interest

Compound Name: Malonic acid, ammonium salt

Cat. No.: B092839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of
ammonium malonate, with a focus on its behavior in the presence of atmospheric moisture.
Understanding these properties is critical for applications in pharmaceutical development,
materials science, and atmospheric chemistry, where water content can significantly impact
stability, efficacy, and reactivity. This document summarizes available quantitative data, details
relevant experimental protocols, and provides visual representations of analytical workflows.

Data Presentation

The hygroscopic nature of a substance is primarily characterized by its deliquescence relative
humidity (DRH), the relative humidity at which it begins to absorb enough atmospheric moisture
to dissolve and form a solution, and its water activity, which describes the availability of water in
a system.

While specific data for diammonium malonate is limited in publicly available literature, research
on the closely related ammonium hydrogen malonate and agueous solutions of ammonium
malonates provides valuable insights.

Table 1: Deliquescence Relative Humidity (DRH) of Ammonium Hydrogen Malonate
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Deliquescence Relative Humidity (DRH)

Temperature (°C) (%)
(V]

Data not available in search results Data not available in search results

Note: The full data table from Schroeder and Beyer (2016) was not accessible. The paper
reports the determination of DRH as a function of temperature.[1][2]

Table 2: Water Activity of Aqueous Solutions of Ammonium Malonates

Compound Concentration (molality) Water Activity (a_w)
) ) Data not available in search Data not available in search
Diammonium Malonate
results results
Ammonium Hydrogen Data not available in search Data not available in search
Malonate results results

Note: The full data table from Beyer et al. (2011) was not accessible. The paper reports on the
phase diagrams and water activities of these solutions, which can be determined from freezing
point depression measurements.[3]

Experimental Protocols

Accurate characterization of the hygroscopic properties of a compound like ammonium
malonate relies on precise and well-controlled experimental methods. The following sections
detail the methodologies cited in the key literature for determining deliquescence relative
humidity and water activity.

Determination of Deliquescence Relative Humidity
(DRH) by Humidity-Controlled Thermogravimetric
Analysis (HTGA)

This method, as employed by Schroeder and Beyer (2016), is a robust technique for measuring
the mass change of a sample as a function of relative humidity at a constant temperature.[1][2]
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Principle: A sample of the material is placed in a thermogravimetric analyzer (TGA) equipped
with a humidity control system. The relative humidity of the gas flowing over the sample is
incrementally increased, and the mass of the sample is continuously monitored. The DRH is
identified as the relative humidity at which a sharp increase in mass occurs, indicating the
uptake of water and dissolution of the sample.

Detailed Protocol:

Sample Preparation: A small, accurately weighed sample of crystalline ammonium malonate
(typically 1-10 mg) is placed in the TGA sample pan.

o Instrument Setup: The TGA is purged with a dry inert gas (e.g., nitrogen) to establish a
baseline mass at 0% relative humidity (RH). The temperature is set and maintained at the
desired experimental value.

e RH Ramp: The relative humidity is increased in a stepwise or ramped manner. For a
stepwise approach, the RH is increased in increments (e.g., 5-10% RH) and held at each
step until the sample mass equilibrates (i.e., the rate of mass change, dm/dt , is below a
defined threshold).

o Data Acquisition: The mass of the sample is recorded as a function of relative humidity.

» DRH Determination: The deliquescence point is identified as the RH at which a sudden,
significant increase in mass is observed in the plot of mass versus relative humidity.

Determination of Water Activity by Differential Scanning
Calorimetry (DSC)

The water activity of aqueous solutions of ammonium malonates can be determined from the
freezing point depression of the solutions, as described in the work of Beyer et al. (2011).[3][4]

Principle: The freezing point of a solution is dependent on the concentration of the solute. By
measuring the freezing point of solutions with known concentrations, the water activity can be
calculated using thermodynamic relationships.

Detailed Protocol:
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» Solution Preparation: A series of aqueous solutions of ammonium malonate with precisely
known concentrations (molality) are prepared.

o DSC Analysis: A small, accurately weighed aliquot of each solution is hermetically sealed in
a DSC pan. An empty, sealed pan is used as a reference.

e Thermal Program: The samples are subjected to a controlled cooling and heating cycle in the
DSC. Atypical program involves cooling the sample to a temperature well below its expected
freezing point (e.g., -50 °C), followed by a slow, controlled heating ramp (e.g., 1-5 °C/min).

o Data Acquisition: The heat flow to or from the sample is recorded as a function of
temperature. The freezing point is determined from the onset temperature of the melting
peak on the heating curve.

o Water Activity Calculation: The water activity (aw) is calculated from the freezing point
depression using the following equation:

In(aw) = (AHfus / R) * (1 / TO) - (1 / Tf))

where:

[e]

AHfus is the molar enthalpy of fusion of water.

o

R is the ideal gas constant.

[¢]

TO is the freezing point of pure water in Kelvin.

[e]

Tf is the measured freezing point of the solution in Kelvin.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described protocols.
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Caption: Workflow for DRH determination using HTGA.
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Caption: Workflow for water activity determination using DSC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hygroscopic Properties of Ammonium Malonate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092839#hygroscopic-properties-of-ammonium-
malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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